55-38-9

Fenthion

In Stock

• CAS RN:
• 55-38-9

• Formula:
• C10H15O3PS2
  (H3CO)2PSOC6H3(CH3)SCH3
  C10H15O3PS2

• InChI:
• InChI=1S/C10H15O3PS2/c1-8-7-9(5-6-10(8)16-4)13-14(15,11-2)12-3/h5-7H,1-4H3

• InChIKey:
• PNVJTZOFSHSLTO-UHFFFAOYSA-N

• Fenthion is an organophosphorous pesticide, which can find applications in agriculture. It can serve as a potent anti-androgenic inhibitor of dihydrotestosterone.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Fenthion is a synthetic organophosphate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as a volatile and persistent colorless or yellow to tan oily liquid with a slight garlic odor, and exposure occurs by inhalation, ingestion, or contact.
  Fenthion is an organic thiophosphate that is O,O-dimethyl hydrogen phosphorothioate i...

Tris(4-methoxyphenyl)phosphine

In Stock

• CAS RN:
• 855-38-9

• Formula:
• C21H21O3P

• InChI:
• InChI=1S/C21H21O3P/c1-22-16-4-10-19(11-5-16)25(20-12-6-17(23-2)7-13-20)21-14-8-18(24-3)9-15-21/h4-15H,1-3H3

• InChIKey:
• UYUUAUOYLFIRJG-UHFFFAOYSA-N

• Tris(4-methoxyphenyl)phosphine is a useful research compound. Its molecular formula is C21H21O3P and its molecular weight is 352.4 g/mol. The purity is usually 95%.

3-Fluorobenzoic acid

In Stock

• CAS RN:
• 455-38-9

• Formula:
• C7H5FO2

• InChI:
• InChI=1S/C7H5FO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)

• InChIKey:
• MXNBDFWNYRNIBH-UHFFFAOYSA-N

• 3-fluorobenzoic acid is a fluorobenzoic acid that is benzoic acid substituted by a fluoro group at position 3. It is a conjugate acid of a 3-fluorobenzoate.

Potassium 2,4-dioxo-1,3-oxazolidin-3-ide

In Stock

• CAS RN:
• 55755-38-9

• Formula:
• C3H2KNO3

• InChI:
• InChI=1S/C3H3NO3.K/c5-2-1-7-3(6)4-2;/h1H2,(H,4,5,6);/q;+1/p-1

• InChIKey:
• ULSVKEYAWJUQQV-UHFFFAOYSA-M

• Potassium 2,4-dioxo-1,3-oxazolidin-3-ide is a useful research compound. Its molecular formula is C3H2KNO3 and its molecular weight is 139.15 g/mol. The purity is usually 95%.

(4-Methylcyclohex-3-en-1-yl)methanol

In Stock

• CAS RN:
• 39155-38-9

• Formula:
• C8H14O

• InChI:
• InChI=1S/C8H14O/c1-7-2-4-8(6-9)5-3-7/h2,8-9H,3-6H2,1H3

• InChIKey:
• TXBCFLDVMGKXEO-UHFFFAOYSA-N

• (4-Methylcyclohex-3-en-1-yl)methanol is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.2 g/mol. The purity is usually 95%.

Sodium nitroprusside

In Stock

• CAS RN:
• 13755-38-9

• Formula:
• C5H4FeN6Na2O3

• InChI:
• InChI=1S/5CN.Fe.NO.2Na.2H2O/c5*1-2;;1-2;;;;/h;;;;;;;;;2*1H2/q5*-1;+4;-1;2*+1;;

• InChIKey:
• XRKMNJXYOFSTBE-UHFFFAOYSA-N

• Sodium nitroprusside dihydrate (Disodium pentacyanonitrosylferrate(2-)dihydrate, SNP) molecule contains a ferrous ion in the center, which is surrounded by five cyanide groups and a nitrosyl group. Sodium nitroprusside has clinical applications. It acts as a rapid-acting vasodilator. It is also widely employed as nitric oxide (NO) donor in various experimental models. Two metastable states of sodium nitroprusside dihydrate, Na₂[Fe(CN)₅NO].2H₂O have been identified and their geometries have been studied by X-ray diffraction.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the we...

N-(4-chlorophenyl)-2-((4-(2-(cyclopropylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953955-38-9

• Formula:
• C16H16ClN3O2S2

• InChI:
• InChI=1S/C16H16ClN3O2S2/c17-10-1-3-11(4-2-10)19-15(22)9-24-16-20-13(8-23-16)7-14(21)18-12-5-6-12/h1-4,8,12H,5-7,9H2,(H,18,21)(H,19,22)

• InChIKey:
• QEUAWOSIDMLOJC-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((4-(2-(cyclopropylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H16ClN3O2S2 and its molecular weight is 381.89. The purity is usually 95%.

2'-Azetidinomethyl-3,4,5-trifluorobenzophenone

In Stock

• CAS RN:
• 898755-38-9

• Formula:
• C17H14F3NO

• InChI:
• InChI=1S/C17H14F3NO/c18-14-8-12(9-15(19)16(14)20)17(22)13-5-2-1-4-11(13)10-21-6-3-7-21/h1-2,4-5,8-9H,3,6-7,10H2

• InChIKey:
• OAISJLJOSNBTJW-UHFFFAOYSA-N

• 2'-Azetidinomethyl-3,4,5-trifluorobenzophenone is a useful research compound. Its molecular formula is C17H14F3NO and its molecular weight is 305.29 g/mol. The purity is usually 95%.

Ethyl 6-amino-2-phenyl-1H-indole-3-carboxylate

In Stock

• CAS RN:
• 945655-38-9

• Formula:
• C17H16N2O2

• InChI:
• InChI=1S/C17H16N2O2/c1-2-21-17(20)15-13-9-8-12(18)10-14(13)19-16(15)11-6-4-3-5-7-11/h3-10,19H,2,18H2,1H3

• InChIKey:
• OYXBHEIHHDRPMU-UHFFFAOYSA-N

• Ethyl 6-amino-2-phenyl-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C17H16N2O2 and its molecular weight is 280.32 g/mol. The purity is usually 95%.

8-Oxo-5,6,7,8-tetrahydroquinoline-2-carbaldehyde

Usually In Stock

• CAS RN:
• 238755-38-9

• Formula:
• C10H9NO2

• InChI:
• InChI=1S/C10H9NO2/c12-6-8-5-4-7-2-1-3-9(13)10(7)11-8/h4-6H,1-3H2

• InChIKey:
• HBNPRUUUAVSPHU-UHFFFAOYSA-N

• 8-Oxo-5,6,7,8-tetrahydroquinoline-2-carbaldehyde is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.18 g/mol. The purity is usually 95%.

2-bromo-1-(1-ethylcyclopropyl)ethan-1-one

In Stock

• CAS RN:
• 1849355-38-9

• Formula:
• C7H11BrO

• 2-bromo-1-(1-ethylcyclopropyl)ethan-1-one is a useful research compound. Its molecular formula is C7H11BrO and its molecular weight is 191.1. The purity is usually 95%.

4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-[4-(trifluoromethoxy)phenyl]thiophene-2-carboxamide

In Stock

• CAS RN:
• 1357855-38-9

• Formula:
• C23H17F3N2O2S

• InChI:
• InChI=1S/C23H17F3N2O2S/c1-15-5-4-6-16(13-15)19-14-31-21(20(19)28-11-2-3-12-28)22(29)27-17-7-9-18(10-8-17)30-23(24,25)26/h2-14H,1H3,(H,27,29)

• InChIKey:
• TWCKXXIMEDISFV-UHFFFAOYSA-N

• 4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-[4-(trifluoromethoxy)phenyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C23H17F3N2O2S and its molecular weight is 442.46. The purity is usually 95%.

N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-3-methylbenzamide

In Stock

• CAS RN:
• 1797655-38-9

• Formula:
• C15H18N4O

• InChI:
• InChI=1S/C15H18N4O/c1-11-5-4-6-12(9-11)15(20)17-10-13-16-8-7-14(18-13)19(2)3/h4-9H,10H2,1-3H3,(H,17,20)

• InChIKey:
• IWJZCVAUJLUJFV-UHFFFAOYSA-N

• N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-3-methylbenzamide is a useful research compound. Its molecular formula is C15H18N4O and its molecular weight is 270.336. The purity is usually 95%.

1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1-methyl-1H-indol-3-yl)ethan-1-one

In Stock

• CAS RN:
• 2549055-38-9

• Formula:
• C21H24N4O3

• InChI:
• InChI=1S/C21H24N4O3/c1-24-14-15(18-5-3-4-6-19(18)24)11-20(26)25-9-7-16(8-10-25)28-21-22-12-17(27-2)13-23-21/h3-6,12-14,16H,7-11H2,1-2H3

• InChIKey:
• OIDISXOHIIIULO-UHFFFAOYSA-N

• 1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1-methyl-1H-indol-3-yl)ethan-1-one is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.4 g/mol. The purity is usually 95%.

4-Fluoro-2-nitrophenyl methanesulfonate

In Stock

• CAS RN:
• 2010955-38-9

• Formula:
• C7H6FNO5S

• InChI:
• InChI=1S/C7H6FNO5S/c1-15(12,13)14-7-3-2-5(8)4-6(7)9(10)11/h2-4H,1H3

• InChIKey:
• CZTCTRLQTDRPGL-UHFFFAOYSA-N

• 4-Fluoro-2-nitrophenyl methanesulfonate is a useful research compound. Its molecular formula is C7H6FNO5S and its molecular weight is 235.19 g/mol. The purity is usually 95%.